Cas no 4654-08-4 (5-(4-Hydroxyphenyl)pentanoic Acid)

• Product Name: 5-(4-Hydroxyphenyl)pentanoic Acid
• CAS No: 4654-08-4
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD04039777
• CID: 85111
• PubChem ID: 7016423
• Update Time: 2025-06-08

5-(4-Hydroxyphenyl)pentanoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-Hydroxyphenyl)pentanoic acid
• (E,Z)-2,13-OCTADECADIENYL ACETATE
• 5-(4-Hydroxyphenyl)valeric acid
• PubChem16852
• YSSJQFONKASLKM-UHFFFAOYSA-N
• Benzenepentanoic acid, 4-hydroxy-
• 5-(4-hydroxyphenyl) pentanoic acid
• SBB037869
• BC290988
• ST080577
• AX8219282
• 5-(4-Hydroxyphenyl)pentanoicacid
• SCHEMBL418561
• DTXSID90426836
• AS-61263
• D82352
• AKOS006221378
• EN300-60710
• 4654-08-4
• CHEBI:137518
• MFCD04039777
• CS-0158393
• LH0077
• 5-(4-Hydroxyphenyl)-valeric acid
• DB-349630
• 5-(4-Hydroxyphenyl)pentanoic Acid

• MDL： MFCD04039777
• Inchi： 1S/C11H14O3/c12-10-7-5-9(6-8-10)3-1-2-4-11(13)14/h5-8,12H,1-4H2,(H,13,14)
• InChI Key： YSSJQFONKASLKM-UHFFFAOYSA-N
• SMILES： OC(CCCCC1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 194.09400
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5

Experimental Properties

• Color/Form: No data available
• Density: 1.178
• Melting Point: 116-120°C
• Boiling Point: 401°C at 760 mmHg
• Flash Point: 210.5°C
• Refractive Index: 1.558
• Water Partition Coefficient: Soluble in water.
• PSA: 57.53000
• LogP: 2.18960
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-(4-Hydroxyphenyl)pentanoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 5-(4-Hydroxyphenyl)pentanoic Acid

Introduction to 5-(4-Hydroxyphenyl)pentanoic Acid (CAS No. 4654-08-4)

5-(4-Hydroxyphenyl)pentanoic Acid, also known by its CAS number 4654-08-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a hydroxyphenyl group and a pentanoic acid moiety. The combination of these functional groups endows the molecule with a range of biological activities, making it a valuable candidate for various therapeutic applications.

The chemical structure of 5-(4-Hydroxyphenyl)pentanoic Acid can be represented as C₁₁H₁₂O₃. The presence of the hydroxy group on the phenyl ring and the carboxylic acid group on the pentane chain contributes to its solubility and reactivity. These properties are crucial for its potential use in drug development, where solubility and reactivity are key factors in determining the bioavailability and efficacy of a compound.

Recent studies have highlighted the potential of 5-(4-Hydroxyphenyl)pentanoic Acid in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that 5-(4-Hydroxyphenyl)pentanoic Acid exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

Beyond its anti-inflammatory properties, 5-(4-Hydroxyphenyl)pentanoic Acid has also shown potential in cardiovascular health. A study published in the Circulation Research journal demonstrated that this compound can reduce oxidative stress and improve endothelial function, which are critical factors in maintaining cardiovascular health. These findings suggest that 5-(4-Hydroxyphenyl)pentanoic Acid could be developed into a therapeutic agent for preventing and treating cardiovascular diseases.

In addition to its therapeutic applications, 5-(4-Hydroxyphenyl)pentanoic Acid has been explored for its potential as a biomarker. Research published in the Biochemical Journal indicates that this compound can be used as a biomarker for certain metabolic disorders. By monitoring the levels of 5-(4-Hydroxyphenyl)pentanoic Acid in biological samples, clinicians can gain insights into the metabolic status of patients, which can aid in early diagnosis and personalized treatment plans.

The synthesis of 5-(4-Hydroxyphenyl)pentanoic Acid has been optimized to ensure high yields and purity. Common synthetic routes include the reaction of 4-hydroxybenzaldehyde with malonic acid followed by reduction and decarboxylation steps. These methods have been refined to minimize side reactions and improve overall efficiency, making large-scale production feasible for industrial applications.

In terms of safety, 5-(4-Hydroxyphenyl)pentanoic Acid is generally considered safe when handled properly. However, like any chemical compound, it should be stored and used under appropriate conditions to prevent degradation or contamination. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure compliance with regulatory standards.

The future outlook for 5-(4-Hydroxyphenyl)pentanoic Acid is promising. Ongoing research continues to uncover new applications and potential therapeutic uses. As more clinical trials are conducted, it is likely that this compound will find its way into various pharmaceutical products, contributing to advancements in healthcare.

In conclusion, 5-(4-Hydroxyphenyl)pentanoic Acid (CAS No. 4654-08-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development and application in various therapeutic areas.